Cas no 1221823-69-3 ((4-(Hydroxy(phenyl)methyl)phenyl)boronic acid)

• Product Name: (4-(Hydroxy(phenyl)methyl)phenyl)boronic acid
• CAS No: 1221823-69-3
• MF: C₁₃H₁₃BO₃
• MW: 228.051523923874
• MDL: MFCD17015768
• CID: 828291
• PubChem ID: 53405418
• Update Time: 2025-06-08

(4-(Hydroxy(phenyl)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Hydroxy(phenyl)methyl)phenyl)boronic acid
• (4-hydroxyphenyl)-phenylmethoxyborinic acid
• 4-Hydroxy(phenyl)methylphenylboronic acid
• I04-2976
• [4-[hydroxy(phenyl)methyl]phenyl]boronic acid
• 4-(1-Hydroxy-1-phenyl)methylphenylboronic acid
• WYB82369
• CS-0174818
• F87101
• BS-21265
• SCHEMBL257755
• 1221823-69-3
• (4-(Hydroxy(phenyl)methyl)phenyl)boronicacid
• Boronic acid, B-[4-(hydroxyphenylmethyl)phenyl]-
• 4-[HYDROXY(PHENYL)METHYL]PHENYLBORONIC ACID
• MFCD17015768
• {4-[hydroxy(phenyl)methyl]phenyl}boronic acid

• MDL： MFCD17015768
• Inchi： 1S/C13H13BO3/c15-13-8-6-12(7-9-13)14(16)17-10-11-4-2-1-3-5-11/h1-9,15-16H,10H2
• InChI Key： GKRILDIJSTUFCA-UHFFFAOYSA-N
• SMILES： O(B(C1C=CC(=CC=1)O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.09600
• Monoisotopic Mass: 228.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.29650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-(Hydroxy(phenyl)methyl)phenyl)boronic acid

Comprehensive Overview of (4-(Hydroxy(phenyl)methyl)phenyl)boronic acid (CAS No. 1221823-69-3): Properties, Applications, and Industry Trends

(4-(Hydroxy(phenyl)methyl)phenyl)boronic acid (CAS No. 1221823-69-3) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique hydroxy(phenyl)methyl functional group, serves as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its molecular structure, combining a phenylboronic acid moiety with a benzylic alcohol group, enables diverse reactivity patterns, making it valuable for designing advanced drug intermediates and functional materials.

In recent years, the demand for boronic acid-based compounds like 1221823-69-3 has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers frequently search for "boronic acid applications in drug discovery" or "CAS 1221823-69-3 solubility," reflecting growing interest in its physicochemical properties. The compound’s chelating ability with diols also positions it as a candidate for sensor development, aligning with trends in diagnostic nanotechnology.

The synthesis of (4-(Hydroxy(phenyl)methyl)phenyl)boronic acid typically involves Grignard reactions or palladium-catalyzed borylation, with purity (>97%) being critical for high-yield coupling reactions. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, addressing common queries like "how to characterize boronic acids." Stability studies indicate that the compound should be stored under anhydrous conditions to prevent dehydration, a key consideration for industrial-scale applications.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in "degradation-based therapeutics" searches. The hydroxyl group in its structure allows further derivatization, enabling linkage to E3 ligase ligands—a strategy explored in recent cancer research publications. Additionally, its potential in organic electronics (e.g., as a hole-transport material precursor) responds to the rising demand for "boronic acids in OLEDs."

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In conclusion, 1221823-69-3 exemplifies the intersection of medicinal chemistry and advanced materials. Its dual functionality as a synthetic intermediate and molecular probe ensures sustained academic and industrial interest, particularly amid breakthroughs in biocompatible catalysts and precision medicine technologies.